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Compound of Interest

Compound Name: POLYQUATERNIUM-27

CAS No.: 132977-85-6

Cat. No.: B1178274

Get Quote

Executive Summary
This guide details the formulation and characterization of hydrogels utilizing Polyquaternium-
27 (PQ-27). Unlike common homopolymers (e.g., PQ-10), PQ-27 is a block copolymer

composed of Polyquaternium-2 and Polyquaternium-17 blocks. This unique architecture

provides distinct hydrophilic and hydrophobic domains, offering superior substantivity, lubricity,

and antimicrobial potential.

While PQ-27 is traditionally used as a conditioning agent in liquid cosmetics, this protocol

focuses on repurposing it as a functional structural component in hydrogels for biomedical

applications (e.g., wound dressings, mucosal drug delivery). The primary mechanism employed

is Polyelectrolyte Complexation (PEC) with anionic biopolymers, forming a physical hydrogel

network stabilized by electrostatic interactions.
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INCI Name: Polyquaternium-27

Chemical Structure: Block copolymer formed by the reaction of Polyquaternium-2 (urea-

based cationic polymer) and Polyquaternium-17 (adipic acid/dimethylaminopropylamine

backbone).

Key Functional Groups:

Quaternary Ammonium Cations: Provide high charge density for antimicrobial activity and

electrostatic crosslinking.[1]

Urea & Amide Linkages: Confer hydrogen bonding capability, enhancing moisture

retention and mechanical flexibility.

Block Architecture: Allows for "domain" formation, where cationic blocks bind to anionic

scaffolds while other blocks extend to provide steric stabilization or lubrication.

Gelation Mechanism: Polyelectrolyte Complexation
(PEC)
PQ-27 cannot form a structural hydrogel alone due to charge repulsion between its own chains.

To form a gel, it must be crosslinked with an Anionic Polyelectrolyte (e.g., Sodium Alginate,

Hyaluronic Acid, or Carboxymethyl Cellulose).

Mechanism: The positively charged ammonium groups of PQ-27 interact with the negatively

charged carboxylate groups of the anionic polymer.

Critical Control Point: The ratio of (+) to (-) charges determines the phase state:

Soluble Complex: Low charge neutralization (Liquid).

Coacervate/Hydrogel: Near charge equivalence (Viscoelastic Gel).

Precipitate: Exact 1:1 charge neutralization (Solid Aggregate - Avoid).
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Figure 1: Mechanism of Polyelectrolyte Complexation (PEC) for PQ-27 Hydrogels.

Experimental Protocol
Materials Required

Component Function
Recommended
Grade/Source

Polyquaternium-27 Cationic Crosslinker / Active
20-40% Active Solution

(Commercial Grade)

Sodium Alginate Anionic Scaffold

Low Viscosity (LV) for

injectables; High Viscosity

(HV) for dressings

Hyaluronic Acid (HA) Bio-adhesive Scaffold
MW: 1.0 - 1.5 MDa

(Cosmetic/Pharma Grade)

Deionized Water Solvent 18.2 MΩ[2]·cm

0.1M HCl / NaOH pH Adjustment Analytical Grade

Formulation Workflow
Step 1: Preparation of Stock Solutions

Anionic Stock (Phase A):

Dissolve Sodium Alginate (2.0% w/v) or Hyaluronic Acid (1.0% w/v) in DI water.

Stir at 500 RPM for 4 hours at room temperature until fully hydrated and transparent.
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Note: Centrifuge at 2000 RPM for 5 mins to remove air bubbles if necessary.

Cationic Stock (Phase B):

Dilute commercial PQ-27 to a 5.0% (active matter) solution.

Adjust pH to 6.0 - 7.0 using 0.1M HCl/NaOH to ensure ionization of groups without

hydrolysis.

Step 2: Controlled Complexation (The "Titration" Method)
Direct dumping of Phase B into Phase A will cause immediate precipitation (white clumps). Use

this controlled method:

Place Phase A (Anionic Stock) in a beaker under high-shear stirring (e.g., Overhead stirrer

with propeller blade, 800-1000 RPM).

Add Phase B (PQ-27) dropwise using a syringe pump or burette.

Rate: 1 mL/min per 100 mL of Phase A.

Observation: The solution will transition from clear → opalescent (Tyndall effect) → viscous

gel.

Stop Point: Stop addition when the mixture becomes a cohesive, semi-solid gel but before

distinct white solid aggregates form.

Target Ratio: Typically 1:5 to 1:10 (PQ-27 : Anionic Polymer) by weight, depending on

charge density.

Step 3: Post-Processing
Degassing: Vacuum degas the gel for 20 mins to remove micro-bubbles.

Sterilization:

Preferred: Autoclaving is NOT recommended for PEC gels (heat disrupts ionic bonds).
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Use: Sterile filtration of individual stock solutions (0.22 µm) before mixing in a biosafety

cabinet.

Characterization & Validation
Rheological Analysis
To verify "Hydrogel" status vs. "Viscous Liquid", perform an Oscillatory Frequency Sweep.

Instrument: Rheometer (e.g., TA Instruments DHR-2).

Geometry: 40mm Parallel Plate, 25°C.

Protocol: Frequency sweep from 0.1 to 100 rad/s at 1% strain (LVR).

Success Criteria:

Storage Modulus (G') > Loss Modulus (G'') across the frequency range.

G' should be independent of frequency (flat line), indicating a stable crosslinked network.

Antimicrobial Efficacy (Zone of Inhibition)
PQ-27 provides inherent antimicrobial properties.

Method: Agar Well Diffusion.

Organisms:S. aureus (Gram+) and E. coli (Gram-).

Protocol:

Spread bacteria on Mueller-Hinton agar.

Punch 6mm wells and fill with 100µL of PQ-27 Hydrogel.

Incubate at 37°C for 24h.

Metric: Measure diameter of clear zone (mm). A functional gel should show >2mm zone

beyond the well.
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Data Summary Table (Example)
Formulation ID

PQ-27 :
Alginate Ratio

Appearance
G' (Pa) @ 10
rad/s

Stability (37°C,
24h)

F-01 0.1 : 1 Clear Liquid 5 Stable

F-02 0.3 : 1 Opalescent Gel 150 Stable

F-03 0.5 : 1 Turbid Gel 450 Minor Syneresis

F-04 1.0 : 1 White Precipitate N/A Phase Separated

Expert Insights & Troubleshooting
The "Causality" of Failure

Problem: White, stringy clumps instead of a smooth gel.

Cause:Charge Shock. Adding the cationic polymer too fast creates localized regions of 1:1

charge neutralization, causing irreversible precipitation.

Solution: Increase stirring speed and decrease addition rate. Dilute the PQ-27 stock

further (e.g., to 1%) before addition.

Problem: Gel liquefies upon contact with physiological salts (PBS).

Cause:Ionic Screening. Na+ and Cl- ions in PBS shield the electrostatic attraction between

PQ-27 and the anionic polymer.

Solution: Introduce a secondary crosslinking mechanism. For Alginate, add a small

amount of Calcium Chloride (CaCl2, 5mM) after the PEC step to "lock" the structure.

Why Polyquaternium-27?
Unlike rigid cationic polymers, the block copolymer structure of PQ-27 allows the "loops and

tails" of the polymer chains to extend into the solvent. This creates a "brush" effect on the

hydrogel surface, significantly reducing friction (lubricity) and preventing bio-fouling, making it

ideal for catheter coatings or wound contact layers.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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